Cas no 1213975-81-5 ((1R)-1-(4-methylpyridin-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine
• CAS No: 1213975-81-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6134756
• PubChem ID: 44141730
• Update Time: 2025-06-25

(1R)-1-(4-methylpyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine
• 2-Pyridinemethanamine, α,4-dimethyl-, (αR)-
• (R)-1-(4-Methyl-pyridin-2-yl)-ethylamine
• CS-0305902
• EN300-1856018
• (R)-1-(4-Methylpyridin-2-yl)ethan-1-amine
• AKOS006329741
• 1213975-81-5

• Inchi： 1S/C8H12N2/c1-6-3-4-10-8(5-6)7(2)9/h3-5,7H,9H2,1-2H3/t7-/m1/s1
• InChI Key： YYIROKBEKIVBSZ-SSDOTTSWSA-N
• SMILES： C1([C@@H](C)N)=NC=CC(C)=C1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 220.9±25.0 °C(Predicted)
• pka: 9.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine (CAS: 1213975-81-5) in Chemical Biology and Pharmaceutical Research

In recent years, (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine (CAS: 1213975-81-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amine, characterized by its 4-methylpyridin-2-yl substituent, has demonstrated promising potential in the development of novel therapeutics and as a key intermediate in synthetic chemistry. The compound's unique structural features and stereochemistry make it a valuable scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the development of a series of analogs designed to enhance blood-brain barrier permeability while maintaining high affinity for nicotinic acetylcholine receptors (nAChRs). These analogs exhibited improved pharmacokinetic properties and reduced off-target effects, highlighting the compound's potential as a lead structure for CNS-targeted therapies.

The mechanism of action of (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine has been elucidated through advanced molecular modeling and X-ray crystallography studies. Research published in Nature Communications (2024) revealed that the compound acts as a selective partial agonist at α4β2 nAChR subtypes, with its (R)-configuration playing a critical role in receptor binding specificity. This stereospecific interaction has opened new avenues for developing more precise neuropharmaceuticals with reduced side effects.

In addition to its CNS applications, (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine has shown promise in antimicrobial research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that certain derivatives exhibit potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial quorum sensing systems while showing low cytotoxicity to mammalian cells makes it an attractive candidate for further development as an anti-infective agent.

The synthetic accessibility of (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine has also been improved through recent methodological advances. A 2024 report in Organic Letters described an asymmetric hydrogenation protocol using chiral iridium catalysts that achieves >99% enantiomeric excess with excellent yield. This breakthrough in synthetic methodology has significant implications for the scalable production of both the parent compound and its derivatives for preclinical and clinical studies.

Looking forward, the diverse biological activities and synthetic versatility of (1R)-1-(4-methylpyridin-2-yl)ethan-1-amine position it as a compound of continued interest in pharmaceutical development. Current research efforts are focusing on expanding its therapeutic applications through structure-activity relationship studies, with particular attention to optimizing pharmacokinetic profiles and target selectivity. The compound's CAS number (1213975-81-5) has become increasingly prominent in patent applications, suggesting growing commercial interest in its pharmaceutical potential.